Cas no 1476737-97-9 (Bis-PEG2-endo-BCN)

Bis-PEG2-endo-BCN is a bifunctional crosslinking reagent featuring an endo-Bicyclo[6.1.0]non-4-yne (endo-BCN) group at each terminus, connected by a short polyethylene glycol (PEG2) spacer. The endo-BCN moiety exhibits high reactivity toward azide groups via strain-promoted azide-alkyne cycloaddition (SPAAC), enabling efficient and bioorthogonal conjugation under mild conditions. The PEG2 spacer enhances solubility and reduces steric hindrance, facilitating controlled bioconjugation in aqueous environments. This compound is particularly useful for labeling biomolecules, surface functionalization, and constructing drug delivery systems, where precise and rapid ligation is required. Its symmetrical structure ensures uniform reactivity, making it a reliable choice for applications in chemical biology and materials science.

Bis-PEG2-endo-BCN structure

Product Name:Bis-PEG2-endo-BCN

CAS No:1476737-97-9

MF:C₂₈H₄₀N₂O₆

MW:500.62700843811

CID:3045437

Update Time:2025-10-15

Bis-PEG2-endo-BCN Chemical and Physical Properties

Names and Identifiers

- bis-PEG2-endo-BCN
- bis(bicyclo[6.1.0]non-4-yn-9-ylmethyl) ((ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl))dicarbamate
- Bis-PEG2-endo-BCN
- Inchi： 1S/C28H40N2O6/c31-27(35-19-25-21-9-5-1-2-6-10-22(21)25)29-13-15-33-17-18-34-16-14-30-28(32)36-20-26-23-11-7-3-4-8-12-24(23)26/h21-26H,5-20H2,(H,29,31)(H,30,32)
- InChI Key： NISHVKOYJUQOBR-UHFFFAOYSA-N
- SMILES： O(C(NCCOCCOCCNC(=O)OCC1C2CCC#CCCC21)=O)CC1C2CCC#CCCC21

Computed Properties

Exact Mass: 500.28863700 g/mol
Monoisotopic Mass: 500.28863700 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 36
Rotatable Bond Count: 15
Complexity: 772
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 95.1
Molecular Weight: 500.6

Bis-PEG2-endo-BCN Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23401-100mg	bis-PEG2-endo-BCN	1476737-97-9	95%	100mg	9690.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23401-50mg	bis-PEG2-endo-BCN	1476737-97-9	95%	50mg	6127.0CNY	2021-07-10
MedChemExpress	HY-140078-50mg	bis-PEG2-endo-BCN	1476737-97-9	98.10%	50mg	￥5000	2024-04-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23401-100mg	bis-PEG2-endo-BCN	1476737-97-9	95%	100mg	9690CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-23401-50mg	bis-PEG2-endo-BCN	1476737-97-9	95%	50mg	6127CNY	2021-05-07
ChemScence	CS-0114462-50mg	bis-PEG2-endo-BCN	1476737-97-9	98.10%	50mg	$500.0	2021-09-02
XI AN KANG FU NUO Biotechnology Co., Ltd.	BCB-24-100mg	Bis-PEG2-endo-BCN	1476737-97-9	>95.00%	100mg	¥4750.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BCB-24-250mg	Bis-PEG2-endo-BCN	1476737-97-9	95.00%	250mg	¥4200.0	2021-09-26
XI AN KANG FU NUO Biotechnology Co., Ltd.	BCB-24-50mg	Bis-PEG2-endo-BCN	1476737-97-9	>95.00%	50mg	¥3000.0	2023-09-19
Chemenu	CM338912-50mg	bis-PEG2-endo-BCN	1476737-97-9	95%+	50mg	$***	2023-03-30